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Compound of Interest

5-Tert-butyl-2-iodo-1,3-
Compound Name:
dimethylbenzene

cat. No.: B1333875

An In-depth Technical Guide on the Safety and Handling of 5-tert-butyl-2-iodo-1,3-
dimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 5-tert-butyl-2-iodo-1,3-
dimethylbenzene (CAS No. 5122-20-3), focusing on its safe handling, chemical properties,
and synthesis. This aryl iodide is a valuable synthetic intermediate, particularly in the
development of sterically hindered molecules for pharmaceutical and material science
applications.[1] Its unique structure, featuring a bulky tert-butyl group and an iodine atom,
makes it a useful precursor for a variety of chemical transformations.[1]

Chemical and Physical Properties

5-tert-butyl-2-iodo-1,3-dimethylbenzene is a solid at room temperature.[1] Key physical and
chemical data are summarized below for quick reference.
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Property Value References

CAS Number 5122-20-3 [2][3][4]

Molecular Formula Ci2H171 [2][3][4]

Molecular Weight 288.17 g/mol [21[31[4]
White to pale yellow crystals or

Appearance [3]
powder

Melting Point 54 -57 °C [1]

Purity >97% (typical) [3]
4-tert-Butyl-2,6-

Synonyms dimethyliodobenzene, 5-tert- [2]

Butyl-2-iodo-m-xylene

Safety and Hazard Information

According to the Safety Data Sheet (SDS), this chemical is considered hazardous and requires

careful handling.[5] The GHS classification highlights risks of skin, eye, and respiratory

irritation.[5]

GHS Classification

Hazard Class and

Hazard Statement

Category
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation

Source: Thermo Fisher Scientific SDS[5]

First Aid Measures
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Emergency procedures in case of exposure are critical for laboratory safety. The following table

outlines the recommended first aid measures.

Exposure Route

First Aid Instructions

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. If eye

irritation persists, get medical advice/attention.

[5]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation
occurs, get medical advice/attention. Take off

contaminated clothing and wash before reuse.

[5]

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

Inhalation o
POISON CENTER or doctor/physician if you
feel unwell.[5]

Clean mouth with water and drink afterwards

Ingestion plenty of water. Get medical attention if

symptoms occur.[5]

Source: Thermo Fisher Scientific SDS[5]

Personal Protective Equipment (PPE) and Handling

To minimize risk, proper personal protective equipment must be worn and safe handling

practices followed.

o Engineering Controls: Use only outdoors or in a well-ventilated area, such as a fume hood.

[5]

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[5]

» Skin and Body Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab

coat.[5]
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e Respiratory Protection: When dusts are generated, use a NIOSH/MSHA approved respirator.

[5]

e Hygiene Measures: Wash hands and face thoroughly after handling.[5]

Storage and Stability

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store locked
up.[5]

 Stability: The compound is stable under normal conditions.[5]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[5]

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.chemicalbook.com/synthesis/4-tert-butyl-2-ethoxy-1-iodobenzene.htm
https://www.chemicalbook.com/synthesis/4-tert-butyl-2-ethoxy-1-iodobenzene.htm
https://www.chemicalbook.com/synthesis/4-tert-butyl-2-ethoxy-1-iodobenzene.htm
https://www.chemicalbook.com/synthesis/4-tert-butyl-2-ethoxy-1-iodobenzene.htm
https://www.chemicalbook.com/synthesis/4-tert-butyl-2-ethoxy-1-iodobenzene.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Logical Workflow for Safe Handling

Begin Work with
5-tert-butyl-2-iodo-1,3-dimethylbenzene

Perform Pre-Use Check:
- Review SDS
- Ensure Fume Hood is Operational
- Don Appropriate PPE

Handle Compound

in Fume Hood

Follow Spill Protocol:

- Evacuate Area
Yas

- Alert Supervisor
- Use Absorbent Material

Complete Work

Follow First Aid Protocol
(See Table 2)

Store Securely:
- Tightly Closed Container
- Cool, Dry, Ventilated Area
- Store Locked Up

Decontaminate Work Area
& Remove PPE

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 5-tert-butyl-2-iodo-1,3-dimethylbenzene.
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Experimental Protocols: Synthesis

The most common method for synthesizing 5-tert-butyl-2-iodo-1,3-dimethylbenzene is
through the electrophilic aromatic substitution of its precursor, 1-tert-butyl-3,5-dimethylbenzene.
[1] This reaction requires an iodine source and an oxidizing agent to generate a more reactive
iodine species.[1]

The following protocol is adapted from a verified procedure for the iodination of a structurally
similar, sterically hindered alkylbenzene (durene) using periodic acid as the oxidant.

Reaction: lodination of 1-tert-butyl-3,5-dimethylbenzene
(Self-generated image, not from search results)

Materials:

1-tert-butyl-3,5-dimethylbenzene (starting material)
 lodine (I2)

e Periodic acid dihydrate (HsIOe)

e Glacial acetic acid

o Concentrated sulfuric acid

o Water

» Acetone (for recrystallization)

Procedure:

o Reaction Setup: In a round-bottomed flask equipped with a magnetic stirrer and reflux
condenser, combine 1-tert-butyl-3,5-dimethylbenzene, iodine (0.4 equivalents), and periodic
acid dihydrate (0.21 equivalents).

o Solvent Addition: Add a prepared solution of glacial acetic acid containing a small amount of
water and concentrated sulfuric acid (e.g., 100 mL acetic acid, 20 mL water, 3 mL H2SOa4).
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Heating: Heat the resulting purple solution to 65—70 °C with stirring. Continue heating for
approximately 1-3 hours, or until the characteristic purple color of elemental iodine
disappears, indicating consumption of the reagent.

Workup: Cool the reaction mixture to room temperature and dilute it with a significant volume
of water (e.g., 250 mL). A solid product should precipitate.

Isolation: Collect the solid product by vacuum filtration through a Buchner funnel. Wash the
collected solid thoroughly with several portions of water to remove any remaining acid and
inorganic salts.

Purification: Dissolve the crude product in a minimum amount of boiling acetone. Allow the
solution to cool slowly to room temperature, then place it in a refrigerator to maximize crystal
formation.

Final Product: Collect the purified crystals of 5-tert-butyl-2-iodo-1,3-dimethylbenzene by
filtration. Dry the product under vacuum.
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Experimental Workflow for Synthesis

Start: Reagents

Combine:
1. 1-tert-butyl-3,5-dimethylbenzene
2. lodine (I2)
3. Periodic Acid (HslOs)
4. Acetic Acid / H2SOa4 / H20

l

Heat Reaction Mixture
(65-70 °C, 1-3h)
Monitor for color change

Quench & Precipitate:
- Cool to RT
- Add excess water

Isolate Crude Product:
- Vacuum Filtration
- Wash with water

Purify by Recrystallization
(Hot Acetone)

Collect & Dry Final Product:
5-tert-butyl-2-iodo-1,3-dimethylbenzene

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis of 5-tert-butyl-2-iodo-1,3-
dimethylbenzene.
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Applications in Research and Development

5-tert-butyl-2-iodo-1,3-dimethylbenzene is not typically used for its biological activity directly.
Instead, it serves as a crucial building block in organic synthesis. The presence of the iodine
atom allows for a range of subsequent reactions, most notably:

e Cross-Coupling Reactions: The C-1 bond is highly active in palladium- or copper-catalyzed
cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck), enabling the formation of new
carbon-carbon bonds to construct more complex molecular scaffolds.

» Nucleophilic Substitution: The iodide is a good leaving group, allowing for its replacement by
various nucleophiles to introduce different functional groups.[1]

Due to the limited commercial availability and specific research focus, there is a scarcity of
documented studies on this exact compound in large databases.[1] However, its structural
motifs are relevant in the design of non-planar molecules and ligands for catalysis, where the
bulky tert-butyl group can influence molecular conformation and reactivity.

Disclaimer: This document is intended for informational purposes for qualified professionals. All
laboratory work should be conducted after a thorough, site-specific risk assessment and in
accordance with all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety and handling of 5-tert-butyl-2-iodo-1,3-
dimethylbenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333875#safety-and-handling-of-5-tert-butyl-2-iodo-
1-3-dimethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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